1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride
Overview
Description
Trifluoromethyl compounds are known for their abundance in pharmaceutical and agrochemical products due to the enhanced lipophilicity, metabolic stability, and pharmacokinetic properties of organofluorides . The trifluoromethyl group is a functional group that has the formula -CF3 .
Synthesis Analysis
Various methods exist to introduce trifluoromethyl functionality. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Trihalomethyl compounds, particularly trifluoromethyl ethers and trifluoromethyl aromatics, are converted into trifluoromethyl compounds by treatment with antimony trifluoride .Molecular Structure Analysis
The trifluoromethyl group is a functional group that has the formula -CF3. The naming of this group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom .Chemical Reactions Analysis
Trifluoromethylation in organic chemistry describes any organic reaction that introduces a trifluoromethyl group in an organic compound . Various methods exist to introduce this functionality .Physical And Chemical Properties Analysis
The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine . For this reason, trifluoromethyl-substituted compounds are often strong acids .Mechanism of Action
The mechanism of action of trifluoromethyl compounds can vary greatly depending on the specific compound and its application. In general, the trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation .
Safety and Hazards
Future Directions
The development of synthetic methods for adding trifluoromethyl groups to chemical compounds is actively pursued in academic research . The comprehensive coverage on this topic is expected to make this review unique and beneficial for further future applications enriching the community towards further improvements in the field of trifluoromethylation reactions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride involves the reaction of 1-(trifluoromethyl)-1H-pyrazole-5-sulfonic acid with thionyl chloride.", "Starting Materials": [ "1-(trifluoromethyl)-1H-pyrazole-5-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "1. Dissolve 1-(trifluoromethyl)-1H-pyrazole-5-sulfonic acid in a dry solvent such as dichloromethane or chloroform.", "2. Add thionyl chloride dropwise to the solution while stirring at room temperature.", "3. Continue stirring the mixture for several hours until the reaction is complete.", "4. Remove the solvent and excess thionyl chloride under reduced pressure.", "5. Purify the crude product by recrystallization or column chromatography to obtain 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride as a white solid." ] } | |
CAS RN |
2648962-25-6 |
Molecular Formula |
C4H2ClF3N2O2S |
Molecular Weight |
234.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
